
Personal protective equipment for handling N-
methyl-N'-(hydroxy-PEG2)-Cy5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-methyl-N'-(hydroxy-PEG2)-Cy5

Cat. No.: B1193305 Get Quote

Essential Safety and Handling Guide for N-methyl-
N'-(hydroxy-PEG2)-Cy5
This guide provides crucial safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals handling N-methyl-N'-(hydroxy-
PEG2)-Cy5. Adherence to these guidelines is essential for ensuring personal safety and

minimizing environmental impact.

Hazard Identification and Safety Precautions
N-methyl-N'-(hydroxy-PEG2)-Cy5 is classified under the Globally Harmonized System (GHS)

with the following hazards:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting effects.

[1]

Key precautionary statements include:

Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]
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Avoid release to the environment.[1]

If swallowed, call a POISON CENTER or doctor/physician if you feel unwell and rinse your

mouth.[1]

Collect any spillage.[1]

Dispose of contents and container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted to determine all necessary PPE for

specific tasks.[2] The minimum required PPE for handling N-methyl-N'-(hydroxy-PEG2)-Cy5
includes:

Eye and Face Protection: Chemical safety goggles or glasses with side shields are

mandatory to protect from splashes.[2][3][4] A face shield may be necessary for tasks with a

higher risk of splashing.[4]

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[2] They should be removed and replaced immediately after contact with the

chemical.[2] For tasks involving more significant contact, consider double-gloving or using

more robust chemical-resistant gloves.[2]

Body Protection: A standard laboratory coat is required to protect skin and clothing.[2][4]

Ensure the lab coat is buttoned.

Foot Protection: Closed-toe shoes must be worn at all times in the laboratory.[2][4]
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Quantitative Data for N-methyl-N'-(hydroxy-

PEG2)-Cy5

CAS Number Not available in the provided search results.

Molecular Formula C32H41ClN2O3[1][5]

Molecular Weight 537.14[1][5]

Hazard Statements
H302: Harmful if swallowed.[1]H410: Very toxic

to aquatic life with long lasting effects.[1]

Precautionary Statements
P264, P270, P273, P301 + P312, P330, P391,

P501[1]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks. Wear

appropriate PPE during inspection.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area. Keep it away from incompatible materials.

Preparation of Solutions:

N-methyl-N'-(hydroxy-PEG2)-Cy5 is a non-sulfonated cyanine dye, which typically has

low aqueous solubility.[6][7]

To prepare a solution, first dissolve the compound in an organic co-solvent such as

dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[6][7]

This stock solution can then be added to an aqueous buffer for your experiment.[6] The

recommended volume of the organic co-solvent should generally be kept low, typically

around 10% for Cy5.[6]

Always handle the solid powder and concentrated solutions inside a chemical fume hood

to avoid inhalation of any aerosols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC35352.html
https://dcchemicals.com/product_show-N-methyl-N-hydroxy-PEG2-Cy5.html
https://dcchemicals.com/msds/MSDS_DC35352.html
https://dcchemicals.com/product_show-N-methyl-N-hydroxy-PEG2-Cy5.html
https://dcchemicals.com/msds/MSDS_DC35352.html
https://dcchemicals.com/msds/MSDS_DC35352.html
https://dcchemicals.com/msds/MSDS_DC35352.html
https://www.benchchem.com/product/b1193305?utm_src=pdf-body
https://www.lumiprobe.com/tech/cyanine-dyes
https://www.creative-diagnostics.com/cyanine-dyes.htm
https://www.lumiprobe.com/tech/cyanine-dyes
https://www.creative-diagnostics.com/cyanine-dyes.htm
https://www.lumiprobe.com/tech/cyanine-dyes
https://www.lumiprobe.com/tech/cyanine-dyes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use in Experiments: When performing experimental procedures, always wear the minimum

required PPE. Ensure good ventilation. Avoid direct contact with the skin and eyes.

Decontamination: After use, decontaminate all work surfaces with an appropriate cleaning

agent. Reusable equipment, such as glassware, should be thoroughly rinsed.

Disposal Plan
Chemical Waste: All waste containing N-methyl-N'-(hydroxy-PEG2)-Cy5, including unused

product, contaminated solutions, and grossly contaminated consumables (e.g., pipette tips,

gloves), must be disposed of as hazardous chemical waste.[1]

Waste Collection: Collect all chemical waste in a designated, clearly labeled, and sealed

waste container.

Disposal Procedure: Dispose of the waste container through your institution's approved

hazardous waste disposal program.[1] Do not pour solutions down the drain, as the

compound is very toxic to aquatic life.[1]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling N-methyl-N'-
(hydroxy-PEG2)-Cy5.
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Caption: Workflow for safe handling of N-methyl-N'-(hydroxy-PEG2)-Cy5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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